Cas no 57103-17-0 (Benzonitrile, 4-(9H-carbazol-9-yl)-)
57103-17-0 structure
Product Name:Benzonitrile, 4-(9H-carbazol-9-yl)-
CAS No:57103-17-0
MF:C19H12N2
MW:268.311984062195
CID:346482
PubChem ID:19702420
Update Time:2025-04-19
Benzonitrile, 4-(9H-carbazol-9-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(9H-carbazol-9-yl)-
- 4-carbazol-9-ylbenzonitrile
- 4-(9H-CARBAZOL-9-YL)BENZONITRILE
- n-(4-cyanophenyl)carbazole
- DTXSID30599331
- SCHEMBL3402733
- 57103-17-0
-
- Inchi: 1S/C19H12N2/c20-13-14-9-11-15(12-10-14)21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-12H
- InChI Key: IHDDUZSNZRAXFF-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C#N)=CC=2)C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 268.10016
- Monoisotopic Mass: 268.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.72
Benzonitrile, 4-(9H-carbazol-9-yl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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